Cas no 156910-58-6 (Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]-)
![Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]- structure](https://www.kuujia.com/scimg/cas/156910-58-6x500.png)
156910-58-6 structure
Product name:Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]-
CAS No:156910-58-6
MF:C22H24O3S2
MW:400.5541639328
CID:205224
Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]-
- SR 11238
-
- Inchi: 1S/C22H24O3S2/c1-21(2)10-11-25-19-9-8-17(14-18(19)21)22(26-12-3-13-27-22)16-6-4-15(5-7-16)20(23)24/h4-9,14H,3,10-13H2,1-2H3,(H,23,24)
- InChI Key: DSPWBZDJARQFGY-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C2(C3C=C4C(=CC=3)OCCC4(C)C)SCCCS2)C=C1
Computed Properties
- Exact Mass: 400.11682
Experimental Properties
- Density: 1.247±0.06 g/cm3(Predicted)
- Boiling Point: 554.0±50.0 °C(Predicted)
- PSA: 46.53
- pka: 4.10±0.10(Predicted)
Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]- Related Literature
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
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Min-Ji Kim,Myoung-Seon Gong Analyst, 2012,137, 1487-1494
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Rania S. Seoudi,Annette Dowd,Brian J. Smith,Adam Mechler Phys. Chem. Chem. Phys., 2016,18, 11467-11473
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
156910-58-6 (Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]-) Related Products
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